Cas no 1911719-75-9 (5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide
• CAS No: 1911719-75-9
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5346691
• Update Time: 2025-05-24

5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)isoxazole-3-carboxamide
• 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C13H20N2O4/c1-13(17,5-6-18-2)8-14-12(16)10-7-11(19-15-10)9-3-4-9/h7,9,17H,3-6,8H2,1-2H3,(H,14,16)
• InChI Key： QZHXIJAEDYNZCI-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NCC(C)(CCOC)O)=O)=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 322
• XLogP3: 0.3
• Topological Polar Surface Area: 84.6

Additional information on 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide

Introduction to 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide (CAS No. 1911719-75-9)

5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide (CAS No. 1911719-75-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its therapeutic potential and mechanisms of action.

The molecular structure of 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide is composed of a cyclopropyl group, a hydroxymethylbutyl chain, and an oxazole ring. These structural elements contribute to its stability and reactivity, making it an interesting candidate for various applications in drug discovery and development.

Recent research has highlighted the potential of 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative disorders. Research conducted at the University of California, Los Angeles (UCLA) indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that it may be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide have also been investigated. Studies have shown that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These characteristics make it suitable for once-daily dosing regimens, enhancing patient compliance and convenience.

Safety and toxicity profiles are crucial considerations in drug development. Preliminary toxicological assessments of 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide have indicated that it is well-tolerated at therapeutic doses with minimal side effects. However, further extensive safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

The synthesis of 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide involves a multi-step process that includes the formation of the oxazole ring and subsequent functional group modifications. Optimizing these synthetic routes is essential for large-scale production and commercialization efforts. Recent advancements in green chemistry have led to more environmentally friendly and cost-effective methods for synthesizing this compound.

In conclusion, 5-cyclopropyl-N-(2-hydroxy-4-methoxy-2-methylbutyl)-1,2-oxazole-3-carboxamide (CAS No. 1911719-75-9) represents a promising compound with diverse therapeutic potential. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further clinical investigation. Ongoing research efforts aim to fully characterize its pharmacological profile and explore its applications in various medical conditions.